5-Iodo-4-methylpicolinonitrile

• Molecular Formula: C7H5IN2
• Molecular Weight: 244.03 g/mol
• IUPAC Name: 5-iodo-4-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H5IN2/c1-5-2-6(3-9)10-4-7(5)8/h2,4H,1H3
• InChI Key: QKWJPTZTWWSSKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1I)C#N

Description

5-Iodo-4-methylpicolinonitrile is a halogenated pyridine derivative featuring a methyl group at the 4-position and an iodine atom at the 5-position of the pyridine ring, with a nitrile substituent at the 2-position. Halogenated picolinonitriles are critical in transition metal-catalyzed reactions (e.g., Suzuki, Sonogashira) due to the iodine atom’s superior leaving-group ability compared to chloro or bromo substituents . The methyl group may modulate electronic and steric effects, influencing reactivity and regioselectivity in synthetic pathways.

Comparison with Similar Compounds

Key Observations :

• In contrast, the chloro substituent in 4-chloro-5-iodopicolinonitrile is electron-withdrawing, which may enhance the iodine’s electrophilicity but reduce ring electron density .
• Steric Effects : The methyl group introduces minimal steric hindrance compared to bulkier substituents (e.g., methoxy), favoring reactions requiring accessibility to the iodine site.

Reactivity in Cross-Coupling Reactions

Iodine’s position and substituent effects significantly influence reactivity:

Reaction Type	5-Iodo-4-methylpicolinonitrile (Predicted)	4-Chloro-5-iodopicolinonitrile	5-Chloro-4-iodo-pyrazole
Sonogashira Coupling	High (iodine at 5-position)	Moderate (competing chloro reactivity)	High (75% yield demonstrated)
Suzuki Coupling	Moderate (steric shielding by methyl)	Low (electron-withdrawing Cl reduces Pd insertion)	Not reported
Buchwald-Hartwig	Low (nitrile may coordinate Pd)	Low	High (pyrazole N enhances Pd binding)

Notes:

• highlights that iodides in pyrazoles exhibit superior reactivity in Sonogashira couplings compared to chloro/bromo analogs due to iodine’s polarizability and bond strength .

Challenges :

• Direct iodination of pyridines often requires harsh conditions (e.g., HI/H₂O₂), whereas pyrazole iodination is more straightforward .
• Steric hindrance from the methyl group in 5-Iodo-4-methylpicolinonitrile may necessitate optimized catalysts (e.g., Pd-XPhos systems).